Cas no 92-43-3 (Phenidone)

• Product Name: Phenidone
• CAS No: 92-43-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD00003094
• CID: 34641
• PubChem ID: 7090
• Update Time: 2025-04-19

Phenidone Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpyrazolidin-3-one
• Phenidone A
• 1-Phenyl-3-pyrazolidino
• Phenidone
• 1-Phenyl-3-pyrazolidone
• 1-Phenyl-3-pyrazolidinone
• 1-hydro-2-phenyl-pyrazol-5-one
• 1-P-3-P
• 1-phenyl-1H-pyrazolidin-3-one
• 1-phenyl-pyrazolidin-3-on
• A PHENIDONE A
• B PHENIDONE B
• Fenidon
• graphidone
• N-phenylpyrazolidin-3-one
• phenitone
• PYRAZOLIDONE A
• S PHENIDONE S
• 3-Pyrazolidinone, 1-phenyl-
• Pyrazolidinone, 1-phenyl-
• 1-Phenyl-3-oxopyrazolidine
• 2-Pyrazolin-3-ol, 1-phenyl-
• 1-Phenyl-pyrazolidin-3-one
• 1-Phenylpyrazolid-3-one
• 1-phenyl-4,5-dihydro-1H-pyrazol-3-ol
• MLS002639322
• CMCWWLVWPDLCRM-UHFFFAOYSA-N
• H0U5612P6K
• Phenidone A (1-Phenyl-3-pyrazolidinone)
• HMS1537H15
• ChemDiv3_006595
• HY-W010144
• SR-01000516084
• SDCCGMLS-0064787.P001
• HMS3886E10
• TimTec1_001225
• InChI=1/C9H10N2O/c12-9-6-7-11(10-9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,12
• NSC-30306
• 14776-33-1
• SR-01000516084-1
• NCGC00174656-01
• CS-W010860
• HMS3091P11
• NS00019857
• CHEMBL7660
• BDBM50009004
• CCG-207926
• Q3297749
• (phenidone)1-Phenyl-pyrazolidin-3-one
• D78316
• F0905-7615
• SCHEMBL235192
• DTXCID0029393
• 1-Phenyl-pyrazolidin-3-one(Phenidone)
• HMS1491L17
• SCHEMBL9670254
• 92-43-3
• SMR001548767
• MFCD00003094
• IDI1_024505
• CCRIS 3624
• Q-200133
• SCHEMBL10371905
• Oprea1_428400
• s5520
• Tox21_202877
• AKOS003264132
• AKOS000119161
• 1-PHENYL-3-PYRAZOLIDINONE [MI]
• EN300-19052
• FT-0608244
• 1-Phenyl-3-pyrazolidinone, 97%
• NSC30306
• DTXSID1049433
• UNII-H0U5612P6K
• 1-Phenyl-pyrazolidin-3-one (Phenidone)
• FS-4504
• WLN: T5NMVTJ AR
• NCGC00260423-01
• SY048400
• Z104472448
• CAS-92-43-3
• EINECS 202-155-1
• P0153
• DB-057302
• pyrazole, tetrahydro-3-oxo-1-phenyl-
• STK741678
• 2-Pyrazolin-3-ol, 1-phenyl-(7CI)
• STK084358
• NSC 30306
• ALBB-010492
• 2-Pyrazolin-3-one, 1-phenyl-

• MDL： MFCD00003094
• Inchi： 1S/C9H10N2O/c12-9-6-7-11(10-9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,12)
• InChI Key： CMCWWLVWPDLCRM-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C=CC=CC=2)N1
• BRN： 131856

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White acicular crystals or crystalline powders,
• Density: 1.1436 (rough estimate)
• Melting Point: 121.0 to 124.0 deg-C
• Boiling Point: 288.88°C (rough estimate)
• Flash Point: 304.1 °C at 760 mmHg
• Refractive Index: 1.5600 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: Soluble in hot water
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong acids, strong oxidizing agents, strong bases.
• PSA: 32.34000
• LogP: 1.32170
• Merck: 7309
• Solubility: 1g of product is dissolved in 10ml of boiling water, 10ml of boiling ethanol and 37.5ml of boiling benzene. It is easily soluble in dilute alkaline or acidic solutions and almost insoluble in ether and petroleum ether.

Phenidone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： S61
• RTECS：UQ8750000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep container tightly closed. Avoid light. Store in a cool, dry place away from incompatible substances.
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds